Cas no 642462-59-7 (3H-1,2,4-Triazole-3-thione, 4-[4-(dimethylamino)phenyl]-2,4-dihydro-)

• Product Name: 3H-1,2,4-Triazole-3-thione, 4-[4-(dimethylamino)phenyl]-2,4-dihydro-
• CAS No: 642462-59-7
• Molecular Formula: C₁₀H₁₂N₄S
• Molecular Weight: 220.29408
• CID: 424457
• PubChem ID: 20591790

3H-1,2,4-Triazole-3-thione, 4-[4-(dimethylamino)phenyl]-2,4-dihydro- Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione, 4-[4-(dimethylamino)phenyl]-2,4-dihydro-
• 4-[4-(dimethylamino)phenyl]-1H-1,2,4-triazole-5-thione
• DTXSID20608986
• 642462-59-7
• SCHEMBL14204102
• 4-[4-(Dimethylamino)phenyl]-2,4-dihydro-3H-1,2,4-triazole-3-thione

• InChIKey： GFVDUPMVOCZPFO-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H12N4S/c1-13(2)8-3-5-9(6-4-8)14-7-11-12-10(14)15/h3-7H,1-2H3,(H,12,15)
• SMILES： CN(C)C1=CC=C(C=C1)N2C=NNC2=S

Computed Properties

• Exact Mass: 220.07846
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 220.07826757g/mol
• Heavy Atom Count: 15
• Complexity: 269
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 63Ų

Experimental Properties

• PSA: 30.87